Cas no 1615-94-7 (A'-Neo-25,26,28-trinorgammacer-5-en-3-ol,9,13,17-trimethyl-, (3b,8b,9a,10a,13b,14a,17a,18b)-)

A'-Neo-25,26,28-trinorgammacer-5-en-3-ol,9,13,17-trimethyl-, (3b,8b,9a,10a,13b,14a,17a,18b)- structure
1615-94-7 structure
Product Name:A'-Neo-25,26,28-trinorgammacer-5-en-3-ol,9,13,17-trimethyl-, (3b,8b,9a,10a,13b,14a,17a,18b)-
CAS No:1615-94-7
Molecular Formula:C30H50O
Molecular Weight:426.7174
CID:206925
PubChem ID:12442794

A'-Neo-25,26,28-trinorgammacer-5-en-3-ol,9,13,17-trimethyl-, (3b,8b,9a,10a,13b,14a,17a,18b)- Properties

Names and Identifiers

    • A'-Neo-25,26,28-trinorgammacer-5-en-3-ol,9,13,17-trimethyl-, (3b,8b,9a,10a,13b,14a,17a,18b)-
    • (3R,3aR,5aR,5bS,9S,11aS,11bR,13aS,13bR)-3a,5a,8,8,11b,13a-hexamethyl-3-propan-2-yl-1,2,3,4,5,5b,6,9,10,11,11a,12,13,13b-tetradecahydrocyclopenta[a]chrysen-9-ol
    • Simiarenol
    • Simiaren-3beta-ol
    • 5-Adianen-3-ol
    • [ "5-Adianen-3-ol" ]
    • (3R,3aR,5aR,5bS,9S,11aS,11bR,13aS,13bR)-3-isopropyl-3a,5a,8,8,11b,13a-hexamethyl-2,3,3a,4,5,5a,5b,6,8,9,10,11,11a,11b,12,13,13a,13b-octadecahydro-1H-cyclopenta[a]chrysen-9-ol
    • Q27155308
    • D:B-Friedo-B':A'-neogammacer-5-en-3-ol, (3beta)-
    • .beta.-Simiarenol
    • 1615-94-7
    • beta-Simiarenol
    • DTXSID00167162
    • 6OU4M247SJ
    • Simiaren-3.beta.-ol
    • A'-Neo-25,26,28-trinorgammacer-5-en-3-ol, 9,13,17-trimethyl-, (3beta,8beta,9alpha,10alpha,13beta,14alpha,17alpha,18beta)-
    • E:B-Friedohop-5-en-3.beta.-ol
    • CS-0016712
    • SCHEMBL2337338
    • CHEBI:81371
    • CHEMBL5206648
    • ADIAN-5-EN-3.BETA.-OL
    • C17901
    • Simiaren-3-ol; -Simiarenol
    • HY-N1308
    • AKOS032948287
    • UNII-6OU4M247SJ
    • FS-10444
    • (3R,3aR,5aR,5bS,9S,11aS,11bR,13aS,13bR)-3a,5a,8,8,11b,13a-hexamethyl-3-propan-2-yl-1,2,3,4,5,5b,6,9,10,11,11a,12,13,13b-tetradecahydrocyclopenta(a)chrysen-9-ol
    • ADIAN-5-EN-3BETA-OL
    • DA-67592
    • 1H-Cyclopenta(a)chrysene, D:B-friedo-B':A'-neogammacer-5-en-3-ol deriv.
    • DTXCID9089653
    • 1H-Cyclopenta[a]chrysene, D:B-friedo-B':A'-neogammacer-5-en-3-ol deriv.
    • D:B-Friedo-B':A'-neogammacer-5-en-3.beta.-ol
    • E:B-Friedohop-5-en-3beta-ol
    • D:B-Friedo-B':A'-neogammacer-5-en-3beta-ol
    • D:B-Friedo-B':A'-neogammacer-5-en-3-ol, (3.beta.)-
    • InChIKey： XVXPXUMUGATHPD-JMJRLLIOSA-N
    • Inchi： InChI=1S/C30H50O/c1-19(2)20-9-12-23-27(20,5)15-17-30(8)24-13-10-21-22(11-14-25(31)26(21,3)4)28(24,6)16-18-29(23,30)7/h10,19-20,22-25,31H,9,11-18H2,1-8H3/t20-,22-,23-,24+,25+,27-,28+,29+,30-/m1/s1
    • SMILES： CC([C@H]1CC[C@H]2[C@@]3(CC[C@]4([C@@H]5CC[C@H](O)C(C)(C)C5=CC[C@@H]4[C@@]3(C)CC[C@]12C)C)C)C

Computed Properties

  • Exact Mass: 426.38600
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Rotatable Bond Count: 1
  • Monoisotopic Mass: 170.04399
  • Heavy Atom Count: 12
  • Complexity: 213
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • XLogP3: 0.3
  • Topological Polar Surface Area: 107

Experimental Properties

  • LogP: 8.02480
  • PSA: 20.23000
  • Refractive Index: 1.538
  • Boiling Point: 494.5±14.0 °C at 760 mmHg
  • Vapor Pressure: 0.0±2.9 mmHg at 25°C
  • Flash Point: 218.8±12.4 °C
  • Color/Form: Powder
  • Density: 1.0±0.1 g/cm3

A'-Neo-25,26,28-trinorgammacer-5-en-3-ol,9,13,17-trimethyl-, (3b,8b,9a,10a,13b,14a,17a,18b)- Pricemore >>

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
A2B Chem LLC
AA87476-5mg
Simiarenol
 1615-94-7 98.5%
5mg
 $494.00 2024-04-20
TargetMol Chemicals
T19876-5 mg
Simiarenol
 1615-94-7 98%
5mg
 ￥ 2,760
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
S99520-5mg
(3R,3aR,5aR,5bS,9S,11aS,11bR,13aS,13bR)-3a,5a,8,8,11b,13a-hexamethyl-3-propan-2-yl-1,2,3,4,5,5b,6,9,10,11,11a,12,13,13b-tetradecahydrocyclopenta[a]chrysen-9-ol
 1615-94-7
5mg
 ¥2948.0 2021-09-07

A'-Neo-25,26,28-trinorgammacer-5-en-3-ol,9,13,17-trimethyl-, (3b,8b,9a,10a,13b,14a,17a,18b)- Suppliers

SHANG HAI YUAN YE Biotechnology Co., Ltd.
Audited Supplier Audited Supplier
(CAS:1615-94-7)
MR./MRS.:TANG SI LEI
Phone:15026964105
Email:2881489226@qq.com

A'-Neo-25,26,28-trinorgammacer-5-en-3-ol,9,13,17-trimethyl-, (3b,8b,9a,10a,13b,14a,17a,18b)- Related Literature

Related Categories

1615-94-7 (A'-Neo-25,26,28-trinorgammacer-5-en-3-ol,9,13,17-trimethyl-, (3b,8b,9a,10a,13b,14a,17a,18b)-) Related Products

Recommended suppliers
Wuhan ChemNorm Biotech Co.,Ltd.
(CAS:1615-94-7)Simiarenol
TB00027
Purity:>98%
Quantity:5mg,10mg ,20mg ,50mg ,100mg,or customized
Price($):price inquiry